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Compound of Interest

Compound Name: Spaglumic Acid

Cat. No.: B1681972

This document provides comprehensive guidance on the proper disposal procedures for
Spaglumic Acid, ensuring the safety of laboratory personnel and environmental protection.
The following protocols are designed for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for maintaining a safe laboratory
environment.

Chemical and Physical Properties

A summary of key quantitative data for Spaglumic Acid is presented below. This information is
essential for understanding the chemical's characteristics for safe handling and disposal.

Property Value Citations
Molecular Formula C11H16N20s [11[2]
Molecular Weight 304.25 g/mol [11[3114]
CAS Number 3106-85-2 [1][2]
Solubility Soluble in water to 100 mM [2]

Hazard Identification and Personal Protective
Equipment (PPE)

Spaglumic Acid is classified with the following hazards:
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 Skin Irritation (Category 2)[1][4][5]
e Serious Eye Irritation (Category 2A)[1][4][5]
o May Cause Respiratory Irritation (Category 3)[1][4][5]

Due to these potential hazards, the following Personal Protective Equipment (PPE) must be
worn at all times when handling Spaglumic Acid, including during disposal procedures.

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Compatible chemical-resistant gloves.[1][5]

Skin and Body Protection: Impervious clothing or a lab coat.[1][5]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are
generated.[1][5]

Experimental Protocol: Accidental Spill Cleanup

Immediate and correct response to a spill is crucial to prevent exposure and environmental
contamination.

Methodology:

e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate spill area.
Ensure the area is well-ventilated.[1]

o Don PPE: Wear the full personal protective equipment as specified in Section 2.[1][6]

o Containment: Prevent further leakage or spillage. Do not allow the chemical to enter drains,
water courses, or the soil.[1][5][6]

e Cleanup Procedure:

o For Solid Spills: Carefully sweep or scoop up the solid material, avoiding dust formation.
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o For Liquid Spills: Absorb the solution with a finely-powdered, inert liquid-binding material
such as diatomite or universal binders.[1][6]

o Collect Waste: Place the absorbed material or solid waste into a suitable, closed, and
properly labeled container for disposal.[5]

o Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing
with alcohol.[1][6] Collect the decontamination materials for disposal as hazardous waste.

o Final Disposal: Dispose of the contaminated material according to the disposal protocol in
Section 4.[1][6]

Experimental Protocol: Spaglumic Acid Disposal

The disposal of Spaglumic Acid must be conducted in compliance with all federal, state, and
local regulations.[1][6] Do not dispose of with household garbage or allow it to reach sewage
systems.[7]

Methodology:

o Waste Characterization: Identify the waste as Spaglumic Acid. Note any contamination with
other chemicals. Spaglumic acid is incompatible with strong acids/alkalis and strong
oxidizing/reducing agents.[1]

e Segregation and Collection:
o Collect waste Spaglumic Acid in a designated, compatible, and sealable container.
o Ensure the container is clearly labeled as "Hazardous Waste: Spaglumic Acid."

e Disposal via Incineration (Recommended Method):

o The recommended procedure is to dissolve or mix the material with a combustible solvent.

[5]

o This mixture should then be burned in a chemical incinerator equipped with an afterburner
and an exhaust air scrubber.[5]
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o This process must be carried out by a licensed hazardous waste disposal company.

o Disposal of Empty Containers:
o Thoroughly empty all contents from the original container.
o The first rinse of the container must be collected and disposed of as hazardous waste.[8]

o After a thorough triple rinse and air-drying, the container may be disposed of according to
institutional guidelines. For containers of highly toxic chemicals, the first three rinses must
be collected as hazardous waste.[8]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Spaglumic Acid.
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Spaglumic Acid Waste Generated

Is it a spill? Is it containerized waste?

Accidental Spill Routine Experimental Waste

1. Don Full PPE 1. Segregate Waste
(Goggles, Gloves, Lab Coat) (Avoid Incompatibles)

2. Contain Spill
Prevent entry to drains

2. Place in Closed, Labeled
Hazardous Waste Container

3. Absorb with Inert Material

4. Collect in Labeled Container

5. Decontaminate Area

Dispose via Licensed
Hazardous Waste Contractor
(Chemical Incineration)

Click to download full resolution via product page

Caption: Logical workflow for Spaglumic Acid waste disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681972?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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